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  4. 3-[(S)-[3-[(E)-2-(7-Chloroquinolin-2-yl)ethenyl]phenyl]-(3-methoxy-3-oxopropyl)sulfanylmethyl]sulfanylpropanoic acid
3-[(S)-[3-[(E)-2-(7-Chloroquinolin-2-yl)ethenyl]phenyl]-(3-methoxy-3-oxopropyl)sulfanylmethyl]sulfanylpropanoic acid 3-[(S)-[3-[(E)-2-(7-Chloroquinolin-2-yl)ethenyl]phenyl]-(3-methoxy-3-oxopropyl)sulfanylmethyl]sulfanylpropanoic acid
Brand Name: Vulcanchem
CAS No.: 120385-98-0
VCID: VC0142061
InChI: InChI=1S/C25H24ClNO4S2/c1-31-24(30)12-14-33-25(32-13-11-23(28)29)19-4-2-3-17(15-19)5-9-21-10-7-18-6-8-20(26)16-22(18)27-21/h2-10,15-16,25H,11-14H2,1H3,(H,28,29)/b9-5+/t25-/m0/s1
SMILES: COC(=O)CCSC(C1=CC=CC(=C1)C=CC2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)O
Molecular Formula: C25H24ClNO4S2
Molecular Weight: 502 g/mol

3-[(S)-[3-[(E)-2-(7-Chloroquinolin-2-yl)ethenyl]phenyl]-(3-methoxy-3-oxopropyl)sulfanylmethyl]sulfanylpropanoic acid

CAS No.: 120385-98-0

Reference Standards

VCID: VC0142061

Molecular Formula: C25H24ClNO4S2

Molecular Weight: 502 g/mol

3-[(S)-[3-[(E)-2-(7-Chloroquinolin-2-yl)ethenyl]phenyl]-(3-methoxy-3-oxopropyl)sulfanylmethyl]sulfanylpropanoic acid - 120385-98-0

CAS No. 120385-98-0
Product Name 3-[(S)-[3-[(E)-2-(7-Chloroquinolin-2-yl)ethenyl]phenyl]-(3-methoxy-3-oxopropyl)sulfanylmethyl]sulfanylpropanoic acid
Molecular Formula C25H24ClNO4S2
Molecular Weight 502 g/mol
IUPAC Name 3-[(S)-[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-(3-methoxy-3-oxopropyl)sulfanylmethyl]sulfanylpropanoic acid
Standard InChI InChI=1S/C25H24ClNO4S2/c1-31-24(30)12-14-33-25(32-13-11-23(28)29)19-4-2-3-17(15-19)5-9-21-10-7-18-6-8-20(26)16-22(18)27-21/h2-10,15-16,25H,11-14H2,1H3,(H,28,29)/b9-5+/t25-/m0/s1
Standard InChIKey FUNFCFISWSRFDG-KPPJJKTOSA-N
Isomeric SMILES COC(=O)CCS[C@@H](C1=CC=CC(=C1)/C=C/C2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)O
SMILES COC(=O)CCSC(C1=CC=CC(=C1)C=CC2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)O
Canonical SMILES COC(=O)CCSC(C1=CC=CC(=C1)C=CC2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)O
Synonyms 3-[[(S)-[(2-Carboxyethyl)thio][3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]methyl]thio]-propanoic Acid 1-Methyl Ester
PubChem Compound 11060185
Last Modified Nov 11 2021
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